Cas no 5830-19-3 (3-chloro-5-(4-fluorophenyl)-N-(pyridin-3-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide)

3-chloro-5-(4-fluorophenyl)-N-(pyridin-3-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide structure
5830-19-3 structure
Product Name:3-chloro-5-(4-fluorophenyl)-N-(pyridin-3-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide
CAS No:5830-19-3
MF:C8H17NO2
MW:159.2260825634
MDL:MFCD20360086
CID:1609508
PubChem ID:11961971
Update Time:2025-04-21

3-chloro-5-(4-fluorophenyl)-N-(pyridin-3-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-5-(4-fluorophenyl)-N-(pyridin-3-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide
    • Pyrazolo[1,5-a]pyrimidine-2-carboxamide, 3-chloro-5-(4-fluorophenyl)-N-3-pyridinyl-7-(trifluoromethyl)-
    • 3-chloro-5-(4-fluorophenyl)-N-pyridin-3-yl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide
    • N,N-DIETHYL-3-METHOXY-PROPIONAMIDE
    • 5830-19-3
    • SCHEMBL118991
    • AKOS012244843
    • MDL: MFCD20360086
    • Inchi: 1S/C8H17NO2/c1-4-9(5-2)8(10)6-7-11-3/h4-7H2,1-3H3
    • InChI Key: IGGPQQNWURZLDA-UHFFFAOYSA-N
    • SMILES: O(C)CCC(N(CC)CC)=O

Computed Properties

  • Exact Mass: 435.0512
  • Monoisotopic Mass: 435.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 618
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.2
  • Surface Charge: 0
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.57
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.653
  • PSA: 72.18
  • LogP: 3.7

3-chloro-5-(4-fluorophenyl)-N-(pyridin-3-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide Pricemore >>

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